Cas no 2228310-61-8 (1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine)
1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine
- 1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine
- EN300-1966091
- 2228310-61-8
-
- Inchi: 1S/C10H7ClF5N/c11-7-2-5(8(17)4-9(8,12)13)1-6(3-7)10(14,15)16/h1-3H,4,17H2
- InChI Key: QWSXWJSQTFSWCS-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)C1(CC1(F)F)N
Computed Properties
- Exact Mass: 271.0187177g/mol
- Monoisotopic Mass: 271.0187177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966091-0.05g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 0.05g |
$1212.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-0.1g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 0.1g |
$1269.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-0.25g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 0.25g |
$1328.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-0.5g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 0.5g |
$1385.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-1.0g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1966091-2.5g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 2.5g |
$2828.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-5.0g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1966091-10.0g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1966091-1g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 1g |
$1442.0 | 2023-09-17 | ||
| Enamine | EN300-1966091-5g |
1-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropan-1-amine |
2228310-61-8 | 5g |
$4184.0 | 2023-09-17 |
1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine
Introduction to 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2228310-61-8) and Its Emerging Applications in Chemical Biology
The compound 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2228310-61-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a trifluoromethyl substituent on a chloro-substituted phenyl ring fused with a difluorocyclopropane core, make it a compelling candidate for further exploration in drug discovery and molecular interactions.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing bioactivity and metabolic stability. The presence of both chloro and trifluoromethyl groups in this molecule imparts distinct electronic and steric properties, which can be leveraged to modulate receptor binding affinities and pharmacokinetic profiles. The cyclopropane ring, a known bioisostere for rigid aromatic systems, further contributes to the molecule's structural rigidity, potentially improving its interaction with biological targets.
In the context of modern drug design, the integration of multiple fluorinated moieties has been shown to improve solubility and reduce clearance rates in vivo. This compound exemplifies such an approach, where the trifluoromethyl group enhances lipophilicity while the chloro group provides additional binding interactions. Such features are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), a critical area in contemporary therapeutic research.
Recent studies have demonstrated that molecules containing difluorocyclopropane motifs exhibit unique biochemical properties due to their strained three-membered ring structure. This strain can be exploited to induce conformational changes in biological targets, leading to enhanced binding affinity or allosteric modulation. The specific arrangement of substituents on the cyclopropane ring in this compound may therefore contribute to its potential as a scaffold for novel pharmacological agents.
The chloro-substituted phenyl ring is another key feature that warrants attention. Chlorophenyl derivatives are well-documented in medicinal chemistry for their role as pharmacophores in various therapeutic classes. The electron-withdrawing nature of chlorine atoms can modulate reactivity and binding interactions, making this moiety particularly valuable for designing selective inhibitors or modulators of enzymatic activity.
Moreover, the combination of these structural elements—chloro, trifluoromethyl, and difluorocyclopropane—suggests potential applications beyond traditional drug discovery. For instance, this compound could serve as a key intermediate in synthesizing more complex molecules with tailored biological activities. Its versatility as a building block may find utility in materials science or agrochemical applications, where similar fluorinated structures are known to impart desirable properties.
From a computational chemistry perspective, the molecular mechanics of this compound have been subjects of interest due to its non-linear geometry. Advanced computational methods can predict its behavior in different environments, providing insights into how it might interact with biological systems at both the atomic and molecular levels. Such simulations are increasingly essential for rationalizing experimental observations and guiding synthetic modifications.
The synthesis of this compound also presents an opportunity for innovation in synthetic methodology. The integration of multiple fluorinated groups requires precise control over reaction conditions to ensure high yield and purity. Recent developments in fluorination techniques have made it possible to introduce these moieties more efficiently than ever before, opening new avenues for constructing complex molecules like this one.
In conclusion, 1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine (CAS No. 2228310-61-8) is a structurally intriguing molecule with broad potential applications in chemical biology and pharmaceutical research. Its unique combination of substituents—chloro, trifluoromethyl, and difluorocyclopropane—makes it an attractive candidate for further exploration as a lead compound or intermediate for novel therapeutics. As research continues to uncover new applications for fluorinated compounds, this molecule will undoubtedly play a significant role in advancing our understanding of molecular interactions and drug design strategies.
2228310-61-8 (1-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)